Cas no 54582-12-6 (Oxetane, 2,2,3,4-tetramethyl-, trans-)

• Product name: Oxetane, 2,2,3,4-tetramethyl-, trans-
• CAS No: 54582-12-6
• MF: C₇H₁₄O
• MW: 114.18546
• CID: 354198
• PubChem ID: 71364609

Oxetane, 2,2,3,4-tetramethyl-, trans- Chemical and Physical Properties

Names and Identifiers

• Oxetane, 2,2,3,4-tetramethyl-, trans-
• (3S,4S)-2,2,3,4-Tetramethyloxetane
• 54582-12-6
• DTXSID00788073

• Inchi： InChI=1S/C7H14O/c1-5-6(2)8-7(5,3)4/h5-6H,1-4H3
• InChI Key： XJBDMNMFTORFBQ-UHFFFAOYSA-N
• SMILES： CC1(C)C(C)C(C)O1

Computed Properties

• Exact Mass: 114.10452
• Monoisotopic Mass: 114.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 96.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23